Cas no 4744-50-7 (5H,7H-furo[3,4-b]pyrazine-5,7-dione)

5H,7H-furo[3,4-b]pyrazine-5,7-dione Properties

Names and Identifiers

• Furo[3,4-b]pyrazine-5,7-dione
• PYRAZINE-2,3-DICARBOXYLIC ANHYDRIDE
• 2,3-PYRAZINEDICARBOXYLIC ANHYDRIDE
• 2,3-PYRAZINECARBOXYLIC ANHYDRIDE
• 2,3-Pyrazinedicarboxylic acid anhydride
• Furo[3,4-b]pyrazine-5,7-dione (9CI)
• 2,3-PYRAZINEDICARBOXLIC ANHYDRIDE
• 2,3-PYRAZINEDICARBOXYLICANHYDRATE
• 2,​3-​Pyrazinedicarboxylic Anhydride
• 2,3-Pyrazinecarboxylicanhydride
• 5H,7H-furo[3,4-b]pyrazine-5,7-dione
• 2,3-pyrazine-dicarboxylic anhydride
• BP-12528
• AS-17661
• AMY33340
• EINECS 225-260-4
• 2,3-Pyrazinedicarboxylic anhydride treated BSA
• EN300-14080
• NS00031691
• 2,3-pyrazine dicarboxylic anhydride
• pyrazine-2,3-dicarboxylic acid anhydride
• 4744-50-7
• AKOS001106340
• MFCD00179418
• Furo(3,4-b)pyrazine-5,7-dione
• furano(3,4-b)pyrazine-5,7-dione
• C6H2N2O3
• CS-W010974
• W-106073
• FT-0635424
• Chromicacid
• AC-8376
• SCHEMBL310818
• pyrazinedicarboxylic anhydride
• 2,3-Pyrazinedicarboxylic anhydride, 97%
• SY008109
• pyrazine 2,3-dicarboxylic acid anhydride
• pyrazine-dicarboxylic anhydride
• 2,?3-?Pyrazinedicarboxylic Anhydride
• DTXSID20197143
• A827229
• STK685358
• 2,3-Pyrazinedicarboxylic Acid Anhydride;7H-Oxazolo[3,4-b]pyridazine-5,7(1H)-dione
• BBL012786
• DB-025270
• DTXCID30119634
• +Expand

• MDL： MFCD00179418
• InChIKey： AWJWCTOOIBYHON-UHFFFAOYSA-N
• Inchi： 1S/C6H2N2O3/c9-5-3-4(6(10)11-5)8-2-1-7-3/h1-2H
• SMILES： O=C1OC(=O)C2=NC=CN=C12

Computed Properties

• Exact Mass: 150.00700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 150.007
• Heavy Atom Count: 11
• Complexity: 194
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 69.2A^2

Experimental Properties

• LogP: -0.21280
• PSA: 69.15000
• Refractive Index: 1.634
• Boiling Point: 357.3℃ at 760 mmHg
• Melting Point: 210 °C (dec.) (lit.)
• Flash Point: 169.9℃
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.686

5H,7H-furo[3,4-b]pyrazine-5,7-dione Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

5H,7H-furo[3,4-b]pyrazine-5,7-dione Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Material Chemicals High Polymer Materials